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Compound of Interest

Compound Name: Phomalactone acetate

Cat. No.: B15193525

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of phomalactone acetate, a fungal metabolite
studied for its biological activities. Adherence to these procedures is critical for laboratory safety
and environmental protection.

Chemical and Physical Properties

A summary of the known quantitative data for phomalactone acetate is presented below. This
information is crucial for a comprehensive understanding of the compound's characteristics.

Property Value Source
Molecular Formula C10H1204 [1]
Molecular Weight 196.2 g/mol [1]
Appearance Powder [2]

-20°C (powder) or -80°C (in
Storage Temperature [2]
solvent)

Hazard Identification and Safety Precautions
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According to safety data sheets, phomalactone acetate presents specific hazards that must
be addressed through appropriate handling and personal protective equipment (PPE). One
supplier has classified the compound as follows:

e H302: Harmful if swallowed.[2]

e H410: Very toxic to aquatic life with long lasting effects.[2]

It is important to note that another supplier does not classify the substance as hazardous
according to the Globally Harmonized System (GHS).[3] However, to ensure the highest safety
standards, it is prudent to handle phomalactone acetate as a hazardous substance,
particularly concerning its potential aquatic toxicity.

Personal Protective Equipment (PPE): When handling phomalactone acetate, the following
PPE should be worn:

Eye Protection: Safety goggles with side-shields.[2]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Impervious clothing.[2]

Respiratory Protection: A suitable respirator should be used, especially when handling the
powder form to avoid dust and aerosol formation.[2]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of phomalactone
acetate and its contaminated materials. This procedure is designed to minimize exposure and
prevent environmental contamination.

1. Waste Segregation and Collection:

o All materials contaminated with phomalactone acetate, including unused product, empty
containers, gloves, and disposable labware, must be collected in a designated, properly
labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
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2. Container Labeling:

e The hazardous waste container must be clearly labeled with "Hazardous Waste" and the
specific chemical name, "Phomalactone Acetate."

o Ensure the label includes the associated hazard warnings (e.g., "Harmful if Swallowed,"
"Toxic to Aquatic Life").

3. Storage of Waste:

o Store the sealed waste container in a cool, well-ventilated area, away from incompatible
materials such as strong acids, alkalis, and oxidizing/reducing agents.[2]

e The storage area should be secure and accessible only to authorized personnel.
4. Final Disposal:

e The disposal of phomalactone acetate waste must be conducted through an approved
waste disposal plant.[2]

» Contact your institution's Environmental Health and Safety (EH&S) department to arrange for
the collection and disposal of the hazardous waste. Do not attempt to dispose of this
chemical down the drain or in regular trash.

5. Spill Management:

 In the event of a spill, collect the spillage to prevent it from entering drains, water courses, or
the soil.[2]

o Use appropriate absorbent materials for liquid spills.

e The collected spill material must be treated as hazardous waste and disposed of according
to the procedures outlined above.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the proper disposal procedure for
phomalactone acetate.
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Identify Phomalactone Acetate Waste Segregate and Collect in a
(Unused product, contaminated labware, PPE) Designated Hazardous Waste Container

Label Container Clearly
(‘Hazardous Waste', 'Phomalactone Acetate', Hazard Symbols)

Store Waste Container Securely
(Cool, well-ventilated area)

'

(Document Waste DisposaD

Click to download full resolution via product page

Caption: Workflow for the safe disposal of phomalactone acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193525#phomalactone-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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